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Compound of Interest

Compound Name: Thallous cyanide

Cat. No.: B080120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thallous cyanide, including its

chemical identity, properties, synthesis, applications in organic synthesis, and critical safety and

toxicological information. The data is presented to be a valuable resource for professionals in

research and development.

Chemical Identity and Properties
Thallous cyanide, with the IUPAC name Thallium(I) cyanide, is an inorganic compound of

thallium and the cyanide anion.[1] Its fundamental properties are summarized in the table

below.
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Property Value Reference

CAS Number 13453-34-4 [1][2][3]

IUPAC Name Thallium(I) cyanide [1]

Synonyms Thallous cyanide [1][2][3]

Molecular Formula TlCN [2][3]

Molecular Weight 230.40 g/mol [2][3]

Appearance White, hexagonal platelets [2][3]

Density 6.523 g/cm³ [2][3]

Solubility in Water 16.8 g/100 mL [2][3]

Other Solubilities Soluble in alcohol and acid [2][3]

Aqueous Solution Alkaline [2][3]

Synthesis of Thallous Cyanide
Experimental Protocol: Anhydrous Synthesis
A convenient and quantitative method for preparing anhydrous Thallium(I) cyanide involves the

reaction of dry hydrogen cyanide with thallium(I) phenoxide under nonaqueous conditions.[2]

This method is advantageous as it avoids the formation of thallium(I) carbonate and the

complexation issues associated with aqueous preparations.[2]

Materials:

Thallium(I) phenoxide

Dry hydrogen cyanide

Anhydrous solvent (e.g., ether or ethyl acetate)

Procedure:
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In a well-ventilated fume hood, dissolve Thallium(I) phenoxide in an appropriate anhydrous

solvent.

Bubble dry hydrogen cyanide gas through the solution.

Thallium(I) cyanide will precipitate out of the solution.

Collect the precipitate by filtration under an inert atmosphere.

Wash the product with the anhydrous solvent and dry under vacuum.

Caption: Synthesis of Thallous Cyanide from Thallium(I) Phenoxide.

Applications in Organic Synthesis
Thallous cyanide is a useful reagent in organic synthesis, particularly for the preparation of α-

ketonitriles, cyanoformates, and trimethylcyanosilane.[2]

Experimental Protocol: Synthesis of Aromatic α-
Ketonitriles
Thallous cyanide reacts with aroyl chlorides to produce aromatic α-ketonitriles in good yields.

[2]

Materials:

Thallous cyanide

Aroyl chloride (e.g., benzoyl chloride)

Anhydrous ether or ethyl acetate

Procedure:

In a fume hood, suspend equimolar amounts of Thallous cyanide and the aroyl chloride in

anhydrous ether or ethyl acetate.

Stir the mixture at room temperature for 1-3 hours.
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The insoluble thallium(I) chloride will precipitate. Remove the precipitate by filtration.

Evaporate the solvent from the filtrate to obtain the crude α-ketonitrile.

The product can be further purified by recrystallization or distillation.

Caption: Synthesis of α-Ketonitriles using Thallous Cyanide.

Toxicology and Safety
Thallous cyanide is a highly toxic compound due to the presence of both the thallium(I) ion

and the cyanide anion. Extreme caution must be exercised when handling this substance.

Mechanism of Thallium Toxicity
Thallium is a non-essential and highly toxic heavy metal.[4] The toxicity of thallium arises from

its ability to mimic essential alkali metal cations, particularly potassium (K+), due to their similar

ionic radii.[5] This allows thallium to enter cells via potassium uptake pathways and disrupt

numerous cellular processes.[4][5]

The primary mechanisms of thallium toxicity include:

Disruption of K+-dependent processes: Thallium can substitute for potassium in vital cellular

functions, including the Na+/K+-ATPase pump, leading to impaired ion gradients and cellular

injury.[4][6]

Enzyme Inhibition: Thallium inhibits key enzymes such as pyruvate kinase and succinate

dehydrogenase, which disrupts glucose metabolism and the Krebs cycle, leading to

decreased ATP production.[6][7]

Affinity for Sulfhydryl Groups: Thallium has a high affinity for sulfhydryl (-SH) groups in

proteins, particularly cysteine residues.[4] This binding can denature proteins and inhibit their

function.

Inhibition of Protein Synthesis: Thallium can damage ribosomes, interfering with protein

synthesis.[4][6]

Caption: Cellular Mechanisms of Thallium Toxicity.
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Mechanism of Cyanide Toxicity
The cyanide ion (CN-) is a potent and rapid-acting poison that inhibits cellular respiration. It

binds to the ferric iron in cytochrome c oxidase in the mitochondria, preventing the utilization of

oxygen and leading to cytotoxic anoxia.

Symptoms of Exposure
Symptoms of thallium poisoning are often slow to develop and can be wide-ranging, including

severe gastrointestinal distress, painful peripheral neuropathy, and hair loss (alopecia) which

typically occurs 2-3 weeks after exposure.[5][7] Acute cyanide poisoning leads to rapid onset of

symptoms such as shortness of breath, dizziness, seizures, and can be fatal within minutes.[8]

Handling and Safety Precautions
Due to its extreme toxicity, Thallous cyanide must be handled with stringent safety protocols:

Engineering Controls: All work with Thallous cyanide, including weighing, must be

conducted in a certified chemical fume hood.[8]

Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and

impervious gloves (e.g., double-gloving with nitrile gloves) when handling the compound.[8]

[9]

Storage: Store Thallous cyanide in a cool, dry, well-ventilated area in a tightly sealed

container.[8] It must be stored separately from acids and oxidizing agents, as contact with

acids will liberate highly toxic hydrogen cyanide gas.[8]

Emergency Procedures: A specific emergency response plan must be in place. This should

include having a cyanide emergency kit available and ensuring all personnel are trained on

its use and on first aid procedures.[9][10] In case of exposure, immediate medical attention is

critical.

Disposal: All waste containing Thallous cyanide must be treated as hazardous waste and

disposed of according to institutional and regulatory guidelines.[8]

This guide is intended for informational purposes for qualified professionals. Always consult the

Safety Data Sheet (SDS) and follow all institutional safety guidelines before handling Thallous
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cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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